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Compound of Interest

Compound Name: 1-Bromoeicosane

Cat. No.: B1265406

Technical Support Center: 1-Bromoeicosane Waste
Management

This guide provides best practices for the safe handling and disposal of 1-Bromoeicosane
waste, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 1-Bromoeicosane?

Al: 1-Bromoeicosane is classified as a hazardous chemical that causes skin irritation and
serious eye irritation.[1][2] It is a combustible solid and may be harmful if inhaled or swallowed.
[3][4] Upon decomposition, it can release hazardous substances like carbon monoxide, carbon
dioxide, and hydrogen bromide gas.[1]

Q2: What personal protective equipment (PPE) is mandatory when handling 1-
Bromoeicosane waste?

A2: Appropriate PPE is crucial to prevent exposure. This includes:
o Eye Protection: Chemical safety goggles or a face shield.[5]

» Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[5]
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» Body Protection: A lab coat is required to prevent skin contact.[5] All handling of this
chemical and its waste should be performed in a well-ventilated area or a chemical fume
hood.[6]

Q3: How should | properly segregate 1-Bromoeicosane waste?

A3: 1-Bromoeicosane is a halogenated organic compound and must be segregated as such.
[7][8] Do not mix 1-Bromoeicosane waste with non-halogenated organic solvents, aqueous
waste, acids, bases, or strong oxidizing agents.[3][8][9] Improper mixing can lead to hazardous
chemical reactions and complicates the disposal process.[8]

Q4: What type of container should be used for 1-Bromoeicosane waste, and how should it be
labeled?

A4: Use a designated, leak-proof container that is chemically compatible with halogenated
compounds and has a secure, screw-top cap.[10] The container must be clearly labeled with
the words "Hazardous Waste," "Halogenated Organic Waste," and the full chemical name "1-
Bromoeicosane."[5][7][10]

Q5: What is the correct procedure for disposing of empty 1-Bromoeicosane containers?

A5: Empty containers are also considered hazardous waste as they may contain chemical
residues. These containers should be collected along with other contaminated labware and
disposed of following the same protocol as the chemical waste itself.[5]

Q6: Can I dispose of small amounts of 1-Bromoeicosane waste down the drain?

A6: No. Under no circumstances should 1-Bromoeicosane or its solutions be disposed of
down the drain.[8] This is a regulated halogenated organic compound, and its release into the
environment is prohibited.

Troubleshooting Guide
Issue: Accidental Spill of 1-Bromoeicosane

o Immediate Action: Alert personnel in the vicinity and evacuate the immediate area if
necessary.[6] Ensure the area is well-ventilated and eliminate all sources of ignition as the
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substance is combustible.[3][6]

Containment: Wearing the appropriate PPE, contain the spill using an inert, non-combustible
absorbent material like sand or vermiculite.[5][6]

Collection: Use spark-proof tools to carefully collect the absorbed material and place it into a
designated, sealable container for hazardous waste.[6][8]

Decontamination: Thoroughly clean the spill area with soap and water. All cleaning materials
(e.g., wipes, paper towels) must be collected and placed in the same hazardous waste
container.[8]

Labeling and Disposal: Clearly label the container with "Spill Debris containing 1-
Bromoeicosane" and manage it according to your institution's hazardous waste disposal
protocol.[8]

Issue: Skin or Eye Contact

Eye Contact: Immediately rinse the eyes cautiously with water for at least 15 minutes.[1] If
present, remove contact lenses and continue rinsing. Seek immediate medical attention if
irritation persists.[1]

Skin Contact: Wash the affected skin immediately with plenty of soap and water, removing all
contaminated clothing.[1] If skin irritation occurs, seek medical attention.[1] Contaminated
clothing must be washed before reuse.[1]

Quantitative Data

The following table summarizes key physical and chemical properties of 1-Bromoeicosane,
which are essential for its safe handling and storage.
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Property Value Source(s)
Chemical Formula C20H41Br [21[3][11]
Molecular Weight 361.44 g/mol [3]

CAS Number 4276-49-7 [3]
Appearance White to off-white solid/powder  [2][3][12]
Melting Point 36-39 °C (lit.) [3]

Boiling Point 386 °C [3]

Flash Point 113 °C (235.4 °F) - closed cup

Vapor Pressure

<1 mmHg (at 20 °C)

[3]

Vapor Density

12.5 (vs air)

[3]

Storage Class

11 (Combustible Solids)

Experimental Protocols

Methodology for Handling and Waste Collection

o Preparation: Before handling 1-Bromoeicosane, ensure an eyewash station and safety

shower are accessible.[6] Work within a certified chemical fume hood to minimize inhalation

exposure.[10]

e Personal Protective Equipment (PPE): Don the required PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[5]

o Waste Segregation: Designate a specific hazardous waste container solely for halogenated

organic waste.[8] Label it clearly before adding any waste.[7]

o Waste Transfer: As 1-Bromoeicosane waste is generated (e.g., from reaction quenching,

purification steps, or contaminated materials), transfer it directly into the designated

halogenated waste container.
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o Container Management: Keep the waste container tightly sealed when not in use.[6][7] Store
it in a cool, dry, and well-ventilated satellite accumulation area, away from incompatible
materials and sources of ignition.[1][5]

o Disposal Request: Once the container is full (do not overfill), arrange for pickup through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[5][8][10] The standard and recommended disposal method is high-
temperature incineration.[6][8]

Visualized Workflow
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Caption: Logical workflow for handling and disposing of 1-Bromoeicosane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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